3-Ethyl-2-[(4-methoxyphenyl)imino]-5-[(5-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one

• Molecular Formula: C18H18N2O2S2
• Molecular Weight: 358.5 g/mol
• IUPAC Name: (5Z)-3-ethyl-2-(4-methoxyphenyl)imino-5-[(5-methylthiophen-2-yl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H18N2O2S2/c1-4-20-17(21)16(11-15-10-5-12(2)23-15)24-18(20)19-13-6-8-14(22-3)9-7-13/h5-11H,4H2,1-3H3/b16-11-,19-18?
• InChI Key: XABLNBGXFALPPC-DSGQZADNSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(S2)C)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC=C(S2)C)SC1=NC3=CC=C(C=C3)OC

Description

3-Ethyl-2-[(4-methoxyphenyl)imino]-5-[(5-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one is a heterocyclic compound that belongs to the class of thiazolidinones. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry.

Mechanism of Action

The mechanism of action of 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-[(5-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. It has also been reported to induce apoptosis in cancer cells through the activation of the caspase pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-[(5-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one have been extensively studied. The compound has been reported to exhibit potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Additionally, it has shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. The compound has also been reported to exhibit anticancer activity by inducing apoptosis in cancer cells and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-[(5-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one in lab experiments include its potent pharmacological effects and its ease of synthesis. However, the compound has certain limitations, including its low solubility in water, which can make it difficult to administer in in vivo studies. Additionally, the compound has not been extensively studied in clinical trials, and its safety profile has not been fully established.

Future Directions

There are several future directions for the study of 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-[(5-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one. One potential direction is to investigate its potential as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to establish the safety profile of the compound and to determine its pharmacokinetic properties. Finally, the compound's potential as a lead compound for the development of novel therapeutic agents should be explored.

Synthesis Methods

The synthesis of 3-Ethyl-2-[(4-methoxyphenyl)imino]-5-[(5-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one involves the reaction of 2-amino-4-methoxybenzoic acid, 2-acetylthiophene, and ethyl acetoacetate in the presence of a catalytic amount of glacial acetic acid. The reaction mixture is heated under reflux for several hours, and the resulting product is purified through recrystallization. The purity of the compound can be confirmed through various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

3-Ethyl-2-[(4-methoxyphenyl)imino]-5-[(5-methyl-2-thienyl)methylene]-1,3-thiazolidin-4-one has shown promising applications in medicinal chemistry and biochemistry. It has been reported to exhibit potent antioxidant, anti-inflammatory, and anticancer activities. The compound has shown inhibitory effects against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has shown potential as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.